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Compound of Interest

Compound Name: Avibactam sodium hydrate

Cat. No.: B1149929 Get Quote

Essential Safety and Handling Guide for
Avibactam Sodium Hydrate
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for the handling of

Avibactam sodium hydrate in a laboratory setting. Adherence to these procedures is critical

to ensure personal safety and maintain experimental integrity.

Avibactam sodium hydrate is a non-β-lactam β-lactamase inhibitor.[1][2] While it has little

intrinsic antibacterial activity on its own, it is used in combination with antibiotics to combat

multi-drug-resistant Gram-negative bacterial pathogens.[3] Understanding its properties and

handling requirements is essential for its safe and effective use in research and development.

Personal Protective Equipment (PPE) and Hazard
Summary
Avibactam sodium hydrate is classified as hazardous.[1] It can cause skin irritation, serious

eye damage, and respiratory irritation.[2] It may also cause allergic skin reactions or asthma-

like symptoms if inhaled.[2][4] Therefore, stringent adherence to PPE protocols is mandatory.
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields.[5]

Protects against splashes and

dust.

Hand Protection
Protective gloves (e.g., nitrile).

[5][6]

Prevents skin contact and

irritation.[6]

Body Protection
Impervious clothing, such as a

lab coat.[1][5]

Protects against contamination

of personal clothing.

Respiratory Protection
Suitable respirator or use in a

well-ventilated area.

Avoids inhalation of dust or

aerosols.[5]

Operational Plan: From Receipt to Disposal
This section outlines the step-by-step procedures for the safe handling of Avibactam sodium
hydrate throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage.

Store in a tightly sealed container in a cool, well-ventilated area.[5]

Recommended storage temperature is -20°C for long-term stability.[6]

2. Preparation of Stock Solutions:

Solubility: Avibactam sodium hydrate is soluble in water and DMSO.[1] For example, its

solubility in PBS (pH 7.2) is approximately 10 mg/ml.[7]

Procedure:

Work in a chemical fume hood or a designated area with appropriate exhaust ventilation.

[5]

Don all required PPE.
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Weigh the desired amount of Avibactam sodium hydrate powder.

Slowly add the powder to the solvent of choice (e.g., sterile water, DMSO) while stirring to

ensure complete dissolution.[7][8]

If using water as the solvent for cell-based assays, filter-sterilize the solution using a 0.22

μm filter.[5]

Storage of Stock Solutions: Aliquot the stock solution into smaller, single-use vials to avoid

repeated freeze-thaw cycles. Store at -80°C for up to 6 months or -20°C for up to 1 month.[5]

3. Experimental Use:

Always handle solutions containing Avibactam sodium hydrate within a fume hood.

Avoid the formation of aerosols.[5]

Use proper pipetting techniques to prevent splashes and contamination.

4. Accidental Release Measures:

In case of a spill, evacuate personnel from the immediate area.

Wear full PPE, including respiratory protection.

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[5]

For solid spills, carefully sweep up the material to avoid creating dust.

Decontaminate the spill area and any affected equipment by scrubbing with alcohol.[5]

Collect all contaminated materials in a sealed container for proper disposal.[5]

Disposal Plan
All waste containing Avibactam sodium hydrate must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.
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Unused Product and Contaminated Materials: Collect in a designated, labeled hazardous

waste container.

Disposal Method: Contact a licensed professional waste disposal service.[6] Incineration in a

chemical incinerator equipped with an afterburner and scrubber is a recommended disposal

method.[6][7]

Contaminated Packaging: Dispose of as unused product.[6][7]

Experimental Workflow and Safety Precautions
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Safe Handling Workflow for Avibactam Sodium Hydrate
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Caption: Workflow for the safe handling of Avibactam sodium hydrate from receipt to

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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